Cas no 2490355-57-0 (rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride, trans)

• Product Name: rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride, trans
• CAS No: 2490355-57-0
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 5670833
• PubChem ID: 165870479
• Update Time: 2025-10-30

rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 2490355-57-0
• rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride
• EN300-27102390
• rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride, trans

• Inchi： 1S/C7H15NO2S.ClH/c1-2-3-11(10)7-5-8-4-6(7)9;/h6-9H,2-5H2,1H3;1H/t6-,7-,11?;/m1./s1
• InChI Key： RVTUSMUCJKTIMU-CYXZRSDTSA-N
• SMILES： Cl.S(CCC)([C@@H]1CNC[C@H]1O)=O

Computed Properties

• Exact Mass: 213.0590276g/mol
• Monoisotopic Mass: 213.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride, trans

Research Brief on rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride, trans (CAS: 2490355-57-0)

The compound rac-(3R,4R)-4-(propane-1-sulfinyl)pyrrolidin-3-ol hydrochloride, trans (CAS: 2490355-57-0) has recently emerged as a promising chiral building block in medicinal chemistry, particularly for the development of novel therapeutics targeting central nervous system (CNS) disorders. This sulfoxide-containing pyrrolidine derivative exhibits unique stereochemical properties that make it valuable for asymmetric synthesis and drug discovery programs. Recent studies have focused on its application as a key intermediate in the synthesis of potential dopamine receptor modulators and sigma-1 receptor ligands.

Structural analysis reveals that the trans configuration of the hydrochloride salt provides enhanced stability compared to its cis counterpart, while the propane-1-sulfinyl group contributes to improved solubility characteristics. The compound's molecular weight of 223.72 g/mol and specific rotation [α]D20 = +12.5° (c=1, MeOH) have been confirmed through recent analytical studies. X-ray crystallography data published in 2023 demonstrates that the molecule adopts a well-defined chair conformation in the solid state, with the sulfinyl oxygen atom positioned equatorially.

Recent pharmacological investigations (2022-2024) have explored the compound's potential as a precursor for neuroprotective agents. In vitro studies using SH-SY5Y neuronal cells showed that derivatives synthesized from this intermediate exhibit significant protection against oxidative stress at nanomolar concentrations. The presence of both the sulfinyl group and hydroxyl functionality appears crucial for this activity, suggesting a dual mechanism involving free radical scavenging and membrane stabilization.

Synthetic methodologies have advanced significantly, with recent publications reporting a highly enantioselective route (ee >99%) using asymmetric oxidation of the corresponding sulfide with titanium(IV)-catalyzed oxidation. Process chemistry improvements have achieved yields exceeding 85% on multigram scale, addressing previous challenges in large-scale production. The hydrochloride salt form demonstrates excellent crystallinity and purity (>99.5% by HPLC), making it particularly suitable for pharmaceutical development.

Current research directions focus on expanding the compound's utility in fragment-based drug discovery. Its rigid pyrrolidine core serves as an ideal scaffold for constructing diverse chemical libraries targeting G-protein coupled receptors. Particularly noteworthy is its incorporation into clinical candidates for Parkinson's disease therapy, where two Phase I compounds derived from this intermediate are currently under evaluation. The sulfoxide moiety has been shown to enhance blood-brain barrier penetration in these derivatives while maintaining favorable metabolic stability.

Analytical characterization has been strengthened through recent developments in chiral separation techniques. UPLC methods employing polysaccharide-based stationary phases can now resolve all four stereoisomers in under 10 minutes, supporting quality control in manufacturing. Stability studies indicate the compound remains stable for at least 24 months when stored at -20°C under inert atmosphere, with no detectable racemization under accelerated degradation conditions.

The pharmaceutical industry has shown growing interest in this building block, with patent activity increasing by 40% since 2021. Key applications include its use in developing: 1) novel antipsychotics with reduced extrapyramidal side effects, 2) cognitive enhancers targeting α7 nicotinic acetylcholine receptors, and 3) analgesics with dual opioid and non-opioid mechanisms. The compound's versatility stems from its ability to serve as both a hydrogen bond donor and acceptor while maintaining conformational rigidity important for receptor binding.

Future research directions highlighted in recent reviews suggest potential applications in radiopharmaceuticals, where the sulfur atom could serve as a coordination site for diagnostic isotopes. Additionally, computational studies predict favorable interactions with various neurological targets when incorporated into larger pharmacophores. The continued exploration of this chiral synthon is expected to yield important contributions to CNS drug discovery in the coming years.